3-[4-(5-tert-butyl-1H-1,2,3-triazol-1-yl)phenyl]-1-phenyl-2-propen-1-one

• IUPAC Name: (E)-3-[4-(5-tert-butyltriazol-1-yl)phenyl]-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H21N3O/c1-21(2,3)20-15-22-23-24(20)18-12-9-16(10-13-18)11-14-19(25)17-7-5-4-6-8-17/h4-15H,1-3H3/b14-11+
• InChI Key: PGNOTCFFKVBESU-SDNWHVSQSA-N
• Canonical SMILES: CC(C)(C)C1=CN=NN1C2=CC=C(C=C2)C=CC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)C1=CN=NN1C2=CC=C(C=C2)/C=C/C(=O)C3=CC=CC=C3
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

The compound “3-[4-(5-tert-butyl-1H-1,2,3-triazol-1-yl)phenyl]-1-phenyl-2-propen-1-one” is a next-generation, water-soluble ligand for the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) that accelerates reaction rates and suppresses cell cytotoxicity. The biocompatibility and fast kinetics of this compound are advancements from water-insoluble TBTA and are desirable for bioconjugation in diverse chemical biology experiments.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-(Tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine was synthesized in four steps starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate. The structure was established by spectroscopic data, elemental analysis, and substantiated by single-crystal X-ray crystallography.

Molecular Structure Analysis

The molecular structure of the compound can be determined by various methods such as X-ray crystallography. The empirical formula of a similar compound, BTTES, is C20H34N10O3S and it has a molecular weight of 494.61.

Chemical Reactions Analysis

The compound is used as a ligand in the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of click chemistry. This reaction is known for its reliability, specificity, and biocompatibility, making it a popular choice for bioconjugation in chemical biology experiments.

Physical And Chemical Properties Analysis

The compound is a solid and is suitable for click chemistry reactions. It is available only in the USA and should be stored at temperatures between 2-8°C.

Mechanism of Action

The compound acts as a ligand in the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC), accelerating reaction rates and suppressing cell cytotoxicity. This makes it suitable for bioconjugation in diverse chemical biology experiments.

Safety and Hazards

The compound is classified as self-reactive and is associated with certain hazards. The safety information includes pictograms GHS02, signal word “Danger”, and hazard statements H242. Precautionary statements include P210, P234, P235, P240, P370 + P378, and P403.

Future Directions

The compound’s biocompatibility and fast kinetics make it a promising candidate for future research in bioconjugation and chemical biology experiments. Its use in the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) could be explored further in the context of new synthetic methodologies and applications in biological systems.